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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fura PE-3 potassium salt, also known as Fura-2 Leakage Resistant (LR) potassium salt, is a

high-affinity, ratiometric fluorescent indicator used for the precise measurement of intracellular

calcium concentrations ([Ca²⁺]i). As a cell-impermeable salt form of the popular Fura-2 dye, it is

an invaluable tool for applications where maintaining the indicator within the cell for extended

periods is critical, and for studies in lipid membrane-free systems. This guide provides a

comprehensive overview of Fura PE-3 potassium salt, including its physicochemical

properties, mechanism of action, detailed experimental protocols, and data presentation for

researchers in cell biology, neuroscience, and drug discovery.

Core Properties and Mechanism of Action
Fura PE-3 is a derivative of Fura-2, designed to minimize leakage from cells. It functions as a

ratiometric indicator, meaning that the concentration of free Ca²⁺ is determined by the ratio of

fluorescence intensities at two different excitation wavelengths. Upon binding to Ca²⁺, Fura PE-

3 undergoes a conformational change that alters its absorption spectrum. Specifically, the peak

excitation wavelength shifts from approximately 380 nm in the Ca²⁺-free state to around 340
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nm when saturated with Ca²⁺. The fluorescence emission maximum remains relatively constant

at approximately 505 nm.[1] This ratiometric measurement corrects for variations in dye

concentration, cell thickness, and photobleaching, allowing for more accurate and quantifiable

measurements of intracellular calcium dynamics.[2]

Chemical and Physical Properties
A summary of the key quantitative data for Fura PE-3 potassium salt is presented in the tables

below. Note that some values are for the closely related Fura-2, as specific data for the PE-3

variant is not always available.

Identifier Value

Synonyms Fura-2 Leakage Resistant (LR), Fura-PE3

Molecular Formula C₃₁H₂₃K₆N₃O₁₆[1]

Formula Weight 1123.6 g/mol [1]

Solubility Water soluble[1]

Purity ≥90%[1]

Spectroscopic Properties Ca²⁺-Free Ca²⁺-Bound

Excitation Maximum (λex) ~380 nm[1] ~340 nm[1]

Emission Maximum (λem) ~505 nm[1] ~505 nm[1]

Molar Extinction Coefficient (ε)
~27,000 cm⁻¹M⁻¹ (at 363 nm

for Fura-2)[3]

~35,000 cm⁻¹M⁻¹ (at 335 nm

for Fura-2)[3]

Quantum Yield (Φ) ~0.23 (for Fura-2)[4][5] ~0.49 (for Fura-2)[4]

Binding Properties Value

Dissociation Constant (Kd) for Ca²⁺ ~145 nM[1]

Experimental Protocols
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Due to its cell-impermeability, Fura PE-3 potassium salt must be introduced into cells using

invasive techniques. The following sections detail the methodologies for cell loading and

subsequent calcium imaging experiments.

Cell Loading Protocols
3.1.1 Microinjection

Microinjection is a precise method for introducing Fura PE-3 into individual cells.

Materials:

Fura PE-3 potassium salt

Intracellular buffer (e.g., 120 mM KCl, 10 mM HEPES, pH 7.2)

Micropipettes

Micromanipulator and injection system

Procedure:

Prepare a stock solution of Fura PE-3 potassium salt (e.g., 1-10 mM) in the intracellular

buffer.

Backfill a micropipette with the Fura PE-3 solution.

Using a micromanipulator, carefully insert the micropipette into the target cell.

Inject a small volume of the Fura PE-3 solution into the cytoplasm. The final intracellular

concentration should typically be in the range of 50-200 µM.

Allow the dye to distribute evenly throughout the cell for 10-15 minutes before imaging.

3.1.2 Electroporation

Electroporation can be used to load a population of cells simultaneously.

Materials:
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Fura PE-3 potassium salt

Electroporation buffer (low ionic strength)

Electroporator and cuvettes

Cell suspension

Procedure:

Resuspend cells in a cold electroporation buffer containing Fura PE-3 potassium salt at a

concentration of 50-200 µM.

Transfer the cell suspension to an electroporation cuvette.

Apply a high-voltage electric pulse to the cells. The optimal voltage and pulse duration are

cell-type dependent and should be empirically determined.

After electroporation, incubate the cells on ice for 10-15 minutes to allow the membranes

to reseal.

Gently wash the cells to remove extracellular Fura PE-3 and resuspend them in a

physiological buffer for imaging.

Ratiometric Calcium Imaging
Instrumentation:

Inverted fluorescence microscope equipped with a light source capable of rapidly

switching between 340 nm and 380 nm excitation wavelengths (e.g., xenon arc lamp with

a filter wheel or LED light source).

A sensitive camera (e.g., sCMOS or EMCCD).

Emission filter centered around 510 nm.

Image acquisition and analysis software capable of ratiometric calculations.

Procedure:
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Mount the Fura PE-3 loaded cells on the microscope stage.

Acquire a background image (without cells) at both 340 nm and 380 nm excitation.

Sequentially excite the cells at 340 nm and 380 nm and capture the corresponding

fluorescence emission at 510 nm.

Subtract the background from each image.

Calculate the ratio of the fluorescence intensity at 340 nm excitation to the intensity at 380

nm excitation (F₃₄₀/F₃₈₀) for each pixel or region of interest.

The change in this ratio over time reflects the change in intracellular calcium

concentration.

Calibration of the Fura PE-3 Signal
To convert the F₃₄₀/F₃₈₀ ratio into an absolute calcium concentration, a calibration is necessary.

This is typically performed using the Grynkiewicz equation:

[Ca²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (F_free_380 / F_bound_380)

Where:

Kd is the dissociation constant of Fura PE-3 for Ca²⁺ (~145 nM).

R is the experimentally measured F₃₄₀/F₃₈₀ ratio.

Rmin is the F₃₄₀/F₃₈₀ ratio in the absence of Ca²⁺ (determined by adding a Ca²⁺ chelator like

EGTA).

Rmax is the F₃₄₀/F₃₈₀ ratio at saturating Ca²⁺ concentrations (determined by adding a Ca²⁺

ionophore like ionomycin in the presence of high extracellular Ca²⁺).

F_free_380 / F_bound_380 is the ratio of fluorescence intensities at 380 nm excitation in

Ca²⁺-free and Ca²⁺-saturating conditions, respectively.
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Signaling Pathway: Fura PE-3 Calcium Binding
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Caption: Fura PE-3 reversibly binds to intracellular calcium ions.

Experimental Workflow: Ratiometric Calcium Imaging
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Caption: Workflow for measuring intracellular calcium with Fura PE-3.

Applications in Research and Drug Development
Fura PE-3 potassium salt is a powerful tool for a variety of research applications, including:

Neuroscience: Studying calcium signaling in neurons, including synaptic transmission and

plasticity.

Cardiology: Investigating calcium dynamics in cardiomyocytes during contraction and

relaxation.
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Drug Discovery: Screening for compounds that modulate the activity of ion channels and G-

protein coupled receptors (GPCRs) by measuring their downstream effects on intracellular

calcium.

Cell Biology: Elucidating the role of calcium in a wide range of cellular processes, such as

apoptosis, proliferation, and fertilization.

The leakage-resistant nature of Fura PE-3 makes it particularly well-suited for long-term

imaging experiments and for studies in which the dye needs to be retained within a specific

cellular compartment.

Conclusion
Fura PE-3 potassium salt is a robust and reliable ratiometric indicator for the quantitative

measurement of intracellular calcium. Its cell-impermeability necessitates invasive loading

techniques, but its resistance to leakage provides a significant advantage for long-term studies.

By following the detailed protocols and understanding the principles of ratiometric imaging

outlined in this guide, researchers can effectively utilize Fura PE-3 to gain valuable insights into

the complex and dynamic role of calcium in cellular physiology and pathophysiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15556946/docs#fura-pe-3-potassium-salt-an-in-depth-technical-guide
https://www.benchchem.com/product/b15556946/docs#fura-pe-3-potassium-salt-an-in-depth-technical-guide
https://www.benchchem.com/product/b15556946?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

